1-(2,3-Dimethylphenyl)piperazine hydrochloride

• IUPAC Name: 1-(2,3-dimethylphenyl)piperazine;hydrochloride
• InChI: InChI=1S/C12H18N2.ClH/c1-10-4-3-5-12(11(10)2)14-8-6-13-7-9-14;/h3-5,13H,6-9H2,1-2H3;1H
• InChI Key: SHOLVQVIKRVCGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCNCC2)C.Cl
• Molecular Formula: C12H19ClN2
• Molecular Weight: 226.74 g/mol
• CAS RN: 80836-96-0

Description

1-(2,3-Dimethylphenyl)piperazine hydrochloride is a compound that has been the subject of various studies due to its potential applications in pharmaceuticals and as an intermediate in chemical syntheses. While the specific compound of interest is not directly studied in the provided papers, related compounds with similar structures have been synthesized and characterized, providing insights into the chemical behavior and properties that could be extrapolated to 1-(2,3-Dimethylphenyl)piperazine hydrochloride .

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from substituted nitrobenzenes and piperazine. For instance, 1-(2,3-dichlorophenyl)piperazine is synthesized through alkylation, acidulation, reduction of the nitro group, diazotization, substitution, and hydrolysis, with a total yield of 48.2% . These methods could potentially be adapted for the synthesis of 1-(2,3-Dimethylphenyl)piperazine hydrochloride by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

X-ray diffraction and NMR spectroscopy are common techniques used to determine the molecular structure of piperazine derivatives. For example, the structure of 1-(2,5-dimethylphenyl)piperazine-1,4-dium tetrachloridocuprate(II) was elucidated using these methods, revealing the geometry of the metal complex and the conformation of the piperazine ring . Similarly, solid-state NMR and DFT calculations have been used to confirm the structure of organic cation hydrogensulfates derived from dimethylphenylpiperazine .

Chemical Reactions Analysis

The reactivity of piperazine derivatives can be inferred from studies on similar compounds. For instance, the formation of hydrochloride salts is a common reaction, as seen in the synthesis of various piperazine hydrochlorides for biological testing . The interaction of piperazine derivatives with acids to form salts is a reaction that would be relevant for the formation of 1-(2,3-Dimethylphenyl)piperazine hydrochloride.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives can be quite diverse, depending on the substituents attached to the piperazine ring. Thermal analysis, spectroscopic investigations, and magnetic measurements have been used to characterize these properties in related compounds . For example, the magnetic properties of a tetrachloridocuprate(II) salt of a dimethylphenylpiperazine were studied, revealing antiferromagnetic interactions . The hydrochloride salts of piperazine derivatives are generally solid at room temperature and may exhibit varying solubilities in organic solvents or water, depending on their structure.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound 1-(2,3-Dimethylphenyl)piperazine hydrochloride has been synthesized through various methods. One study describes a synthesis process starting from diethanolamine, leading to the target compound with a yield rate of 78%, verified by NMR and MS analyses (Zhou Xin, 2007). Another approach involves reacting 2,6-dichloro-nitrobenzene and piperazine, yielding a total of 48.2% (Z. Quan, 2006).

• Characterization and Analysis : The synthesis of various derivatives of 1-(2,3-Dimethylphenyl)piperazine hydrochloride has been characterized using different techniques like X-ray diffraction, thermal analysis, and spectroscopic investigations (IR and NMR), confirming their structures (M. Arbi et al., 2017).

Bioactive Compounds Development

• HIV-1 Reverse Transcriptase Inhibitors : A range of analogues of 1-(2,3-Dimethylphenyl)piperazine hydrochloride were synthesized and evaluated for their inhibitory effects on HIV-1 reverse transcriptase. Certain analogues were found to be significantly more potent than the base compound (D. Romero et al., 1994).

• Anti-Asthmatic Agents : Derivatives of 1-(2,3-Dimethylphenyl)piperazine hydrochloride were synthesized and screened for antiasthmatic activity. Some compounds showed significant activity compared to standard Cilostazol (M. Bhatia et al., 2016).

• Hypotensive Agents : A study synthesized new derivatives of piperazine, including 1-(2,3-Dimethylphenyl)piperazine hydrochloride, and evaluated their hypotensive and antidepressant-like potential. Some compounds exhibited α1-antagonistic properties and hypotensive activity in rats (A. Waszkielewicz et al., 2016).

Mechanism of Action

Piperazine is a GABA receptor agonist. Piperzine binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm.

Safety and Hazards

1-(2,3-Dimethylphenyl)piperazine hydrochloride is harmful if swallowed. It causes skin irritation and serious eye irritation. It may cause respiratory irritation and may cause drowsiness or dizziness.